Cas no 1520016-05-0 (N-2-(aminomethyl)phenyl-N-methylethane-1-sulfonamide)

• Product Name: N-2-(aminomethyl)phenyl-N-methylethane-1-sulfonamide
• CAS No: 1520016-05-0
• MF: C₁₀H₁₆N₂O₂S
• MW: 228.311241149902
• CID: 6322132
• PubChem ID: 80412796
• Update Time: 2025-07-17

N-2-(aminomethyl)phenyl-N-methylethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(aminomethyl)phenyl-N-methylethane-1-sulfonamide
• AKOS018976014
• N-[2-(aminomethyl)phenyl]-N-methylethane-1-sulfonamide
• 1520016-05-0
• EN300-1124408

• Inchi： 1S/C10H16N2O2S/c1-3-15(13,14)12(2)10-7-5-4-6-9(10)8-11/h4-7H,3,8,11H2,1-2H3
• InChI Key： FFUVGWZIQKDVRI-UHFFFAOYSA-N
• SMILES： S(CC)(N(C)C1C=CC=CC=1CN)(=O)=O

Computed Properties

• Exact Mass: 228.09324893g/mol
• Monoisotopic Mass: 228.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-2-(aminomethyl)phenyl-N-methylethane-1-sulfonamide

N-2-(Aminomethyl)phenyl-N-methylethane-1-sulfonamide (CAS No. 1520016-05-0): An Emerging Compound in Medicinal Chemistry

N-2-(aminomethyl)phenyl-N-methylethane-1-sulfonamide (CAS No. 1520016-05-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfonamides, which are widely studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and antitumor properties.

The chemical structure of N-2-(aminomethyl)phenyl-N-methylethane-1-sulfonamide consists of an aromatic ring (phenyl) attached to an aminomethyl group, which is further connected to a sulfonamide moiety. The presence of the methyl group on the ethane chain adds steric bulk and influences the compound's solubility and binding properties. These structural characteristics make it a promising candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of N-2-(aminomethyl)phenyl-N-methylethane-1-sulfonamide in modulating specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a potential therapeutic agent for inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory activity, N-2-(aminomethyl)phenyl-N-methylethane-1-sulfonamide has also been investigated for its antimicrobial properties. A study conducted by a team of researchers at the University of California, Los Angeles (UCLA) demonstrated that this compound effectively inhibits the growth of both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. This finding is particularly significant given the growing global concern over antibiotic resistance.

The antitumor potential of N-2-(aminomethyl)phenyl-N-methylethane-1-sulfonamide has also been explored in preclinical studies. Research published in the Cancer Research journal reported that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in various types of cancer.

Beyond its direct therapeutic effects, N-2-(aminomethyl)phenyl-N-methylethane-1-sulfonamide has shown promise as a lead compound for drug discovery. Its unique structure allows for easy modification through synthetic chemistry, enabling researchers to optimize its pharmacological properties for specific therapeutic targets. For example, modifications to the aromatic ring or the sulfonamide moiety can enhance its selectivity and reduce off-target effects.

The safety profile of N-2-(aminomethyl)phenyl-N-methylethane-1-sulfonamide is another important aspect that has been evaluated in preclinical studies. Toxicology assessments have indicated that this compound exhibits low toxicity at therapeutic doses, making it a viable candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term safety and efficacy.

In conclusion, N-2-(aminomethyl)phenyl-N-methylethane-1-sulfonamide (CAS No. 1520016-05-0) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing the treatment of various diseases.